Cas no 588711-40-4 (Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI))
588711-40-4 structure
Product Name:Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI)
CAS No:588711-40-4
MF:C17H13N3O2S3
MW:387.499019384384
CID:949203
Update Time:2024-06-13
Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI)
- N-(5,6-dimethyl-4-oxo-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-3-yl)-1-benzothiophene-3-carboxamide
- N-(2,3-dimethyl-4-oxo-6-sulfanylidene-5H-thieno[2,3-d]pyrimidin-5-yl)-1-benzothiophene-3-carboxamide
- Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)-
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- Inchi: 1S/C17H13N3O2S3/c1-8-9(2)25-15-13(8)16(22)20(17(23)18-15)19-14(21)11-7-24-12-6-4-3-5-10(11)12/h3-7H,1-2H3,(H,18,23)(H,19,21)
- InChI Key: WBWCFIDYMBDTIB-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(C(NN1C(=S)NC3SC(C)=C(C)C=3C1=O)=O)=CS2
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- pka: 8.58±0.20(Predicted)
Benzo[b]thiophene-3-carboxamide, N-(1,4-dihydro-5,6-dimethyl-4-oxo-2-thioxothieno[2,3-d]pyrimidin-3(2H)-yl)- (9CI) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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